2-(2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-ethoxyphenol
Description
2-(2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-ethoxyphenol is a useful research compound. Its molecular formula is C21H20F3N3O4 and its molecular weight is 435.403. The purity is usually 95%.
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Scientific Research Applications
Antifungal Effects
The synthesis and evaluation of pyrimidine derivatives have shown significant antifungal activity against various fungi, including Aspergillus terreus and Aspergillus niger. These compounds, including dimethylpyrimidin derivatives, demonstrate potential as antifungal agents, highlighting the chemical's potential in developing treatments for fungal infections (Jafar et al., 2017).
Synthesis of Pyrimidinones
Research on the synthesis of pyrimidinones from 4-aryl-4-methoxy-1,1,1-trifluoro-3-buten-2-ones with urea has been reported, providing insights into novel chemical pathways and potential applications in various fields of chemistry and pharmacology (Bonacorso et al., 2003).
Antibacterial Agents
The development of 2,4-diamino-5-benzylpyrimidines as antibacterial agents showcases the compound's potential in addressing antibiotic resistance and developing new antibacterial treatments. These compounds, including variations produced through phenolic condensation, exhibit activity against bacterial strains, underscoring their importance in medicinal chemistry (Stuart et al., 1983).
Anti-Inflammatory and Analgesic Agents
The chemical's derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These studies indicate the compound's relevance in developing new therapeutics for inflammation and pain management, with some derivatives showing high inhibitory activity and promising pharmacological profiles (Abu‐Hashem et al., 2020).
Antioxidant Activity
Pyrimidine derivatives have demonstrated a wide spectrum of biological activities, including significant antioxidant properties. The synthesis and evaluation of these compounds reveal their potential in combating oxidative stress and related disorders, emphasizing the importance of such chemical structures in therapeutic development (Rani et al., 2012).
properties
IUPAC Name |
2-[2-amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-ethoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20F3N3O4/c1-4-31-12-6-7-13(14(28)10-12)18-17(19(21(22,23)24)27-20(25)26-18)11-5-8-15(29-2)16(9-11)30-3/h5-10,28H,4H2,1-3H3,(H2,25,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIKQHCVXNHRGMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)C(F)(F)F)C3=CC(=C(C=C3)OC)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20F3N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-Amino-5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-ethoxyphenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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